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Compound of Interest

Compound Name: Trans-AzCA4

Cat. No.: B15551518

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Principle: Optical Control of Nociception
Trans-AzCA4 is a synthetic, photoswitchable molecule designed to function as a potent and

reversible agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) ion channel.[1][2][3]

This innovative compound provides an unprecedented level of spatiotemporal control over

TRPV1 activity, making it an invaluable tool for research in nociception, inflammatory pain, and

other TRPV1-mediated physiological processes.[1][2] In its thermally stable, dark-adapted

state, trans-AzCA4 is largely inactive.[1][4] However, upon irradiation with ultraviolet-A (UV-A)

light, it undergoes a conformational change to the cis-isomer, which is a potent activator of the

TRPV1 channel. This photoisomerization is reversible, with blue light promoting the reversion

from the active cis-form back to the inactive trans-form.[1][2][3][5]

Molecular Mechanism of Action
The mechanism of action of Trans-AzCA4 is centered on its selective and light-dependent

activation of the TRPV1 ion channel, a non-selective cation channel predominantly expressed

in nociceptive sensory neurons.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15551518#bc-rfq
https://www.benchchem.com/product/b15551518/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-mechanism-of-action-of-trans-azca4
https://pubmed.ncbi.nlm.nih.gov/25997690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4455067/
https://www.researchgate.net/publication/277949859_Photoswitchable_fatty_acids_enable_optical_control_of_TRPV1
https://pubmed.ncbi.nlm.nih.gov/25997690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4455067/
https://www.benchchem.com/product/b15551518/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-mechanism-of-action-of-trans-azca4
https://pubmed.ncbi.nlm.nih.gov/25997690/
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/65aefa189138d2316182d18e/original/optical-control-of-trpv1-channels-in-vitro-with-tethered-photopharmacology.pdf
https://pubmed.ncbi.nlm.nih.gov/25997690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4455067/
https://www.researchgate.net/publication/277949859_Photoswitchable_fatty_acids_enable_optical_control_of_TRPV1
https://research.amanote.com/publication/CKRyAXQBKQvf0Bhixz-n/photoswitchable-fatty-acids-enable-optical-control-of-trpv1
https://www.benchchem.com/product/b15551518/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-mechanism-of-action-of-trans-azca4
https://pubmed.ncbi.nlm.nih.gov/25997690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4455067/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Photoswitching and Conformational Change: The core of Trans-AzCA4's functionality lies in

its azobenzene moiety, which enables photoisomerization.[1][2][3]

Trans isomer (inactive state): In the dark or under ambient light, Trans-AzCA4 exists

predominantly in its lower-energy trans configuration. In this linear conformation, it does not

effectively bind to or activate the TRPV1 channel.[1]

Cis isomer (active state): Upon exposure to light with a wavelength of approximately 365 nm,

the azobenzene group isomerizes to the higher-energy cis configuration.[1][2][3][5] This

introduces a significant bend in the molecule's structure. This altered shape is recognized by

the ligand-binding pocket of the TRPV1 channel, leading to its activation.[2]

2. TRPV1 Channel Gating and Neuronal Activation: Activation of the TRPV1 channel by cis-

AzCA4 leads to the opening of a non-selective cation pore, allowing the influx of calcium (Ca²⁺)

and sodium (Na⁺) ions into the neuron.[1][2] This influx of positive ions causes depolarization

of the cell membrane. In excitable cells like neurons, this depolarization can reach the

threshold for firing an action potential, leading to the transmission of a nerve impulse.[1][3]

3. Reversibility and Temporal Control: The activation of TRPV1 by AzCA4 is reversible.

Irradiation with blue light (approximately 460 nm) promotes the isomerization of the active cis-

AzCA4 back to the inactive trans-form, leading to the closure of the TRPV1 channel and

cessation of the neuronal signal.[1][2][3][5] This rapid and reversible optical control allows for

precise temporal modulation of neuronal activity.[1][2]

Signaling Pathway
The signaling pathway initiated by the photoactivation of Trans-AzCA4 is a direct consequence

of TRPV1 channel opening.
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Caption: Signaling pathway of Trans-AzCA4 action.

Quantitative Data Summary
The following tables summarize the key quantitative parameters reported for Trans-AzCA4.
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Parameter Value Notes

Photoisomerization

Activation Wavelength λ = 365 nm

Promotes the conversion of

trans-AzCA4 (inactive) to cis-

AzCA4 (active).[1][2][3][5]

Deactivation Wavelength λ = 460 nm

Promotes the conversion of

cis-AzCA4 (active) back to

trans-AzCA4 (inactive).[1][2][3]

[5]

Biological Activity

Target TRPV1 Ion Channel

Trans-AzCA4 is a selective

agonist for the TRPV1

channel.[1][2]

Effective Concentration 100 - 200 nM

Concentration range used to

elicit significant neuronal

responses in vitro.[1][3]

Holding Potential -60 mV

Used in whole-cell patch-clamp

experiments to measure

inward currents upon

activation.[1][3]

Responding Cell Population ~30% of DRG neurons

Consistent with the percentage

of TRPV1-expressing neurons

in dorsal root ganglia.[1][3]

Experimental Protocols
Detailed methodologies for key experiments are provided below.

Whole-Cell Patch Clamp Electrophysiology
This technique was employed to measure the electrical activity of individual neurons in

response to photoactivated Trans-AzCA4.[1][3]
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Objective: To measure transmembrane currents and action potentials in cultured dorsal root

ganglion (DRG) neurons.

Methodology:

Cell Culture: Primary DRG neurons are isolated from mice and cultured on glass coverslips.

Electrode Preparation: Borosilicate glass capillaries are pulled to create micropipettes with a

resistance of 3-5 MΩ. The intracellular solution typically contains (in mM): 110 K-gluconate,

10 KCl, 10 HEPES, 10 EGTA, and 2 MgCl₂, adjusted to pH 7.3 with KOH.

Recording:

A coverslip with adherent DRG neurons is placed in a recording chamber on an inverted

microscope.

The chamber is perfused with an extracellular solution (e.g., artificial cerebrospinal fluid).

A whole-cell patch-clamp configuration is established on a single neuron.

Voltage-Clamp: The membrane potential is held at -60 mV. Trans-AzCA4 (e.g., 200 nM) is

added to the bath. The cell is then illuminated with 365 nm light to induce inward currents,

and with 460 nm light to reverse this effect.[1][3]

Current-Clamp: The current is clamped at 0 pA to allow for the measurement of membrane

potential changes. Firing of action potentials is induced by irradiation at 365 nm and

ceased by irradiation at 460 nm.[1][3]
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Caption: Workflow for whole-cell patch clamp experiments.

Intracellular Calcium Imaging
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This method is used to visualize changes in intracellular calcium concentration, a direct

indicator of TRPV1 channel activation.[1][3]

Objective: To measure changes in intracellular Ca²⁺ levels in cultured DRG neurons upon

photoactivation of Trans-AzCA4.

Methodology:

Cell Preparation: Cultured DRG neurons are loaded with a calcium-sensitive fluorescent dye

(e.g., Fura-2 AM or GCaMP).

Imaging:

The coverslip is mounted on an imaging setup.

A baseline fluorescence is recorded before the addition of the compound.

Trans-AzCA4 (e.g., 100 nM) is added to the extracellular solution.[1][3]

The cells are exposed to a brief pulse of 365 nm light (e.g., 5 seconds).[1][3]

Changes in fluorescence intensity are recorded over time, reflecting the influx of Ca²⁺

through activated TRPV1 channels.

Controls:

Negative Control: Experiments are performed on DRG neurons from TRPV1 knockout

mice to demonstrate the selectivity of Trans-AzCA4.[1][2]

Positive Control: A high potassium (Hi-K⁺) solution is applied at the end of the experiment

to confirm neuronal viability and responsiveness.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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